N'-hydroxy-4-methyl-1,2,5-oxadiazole-3-carboximidamide

• IUPAC Name: N'-hydroxy-4-methyl-1,2,5-oxadiazole-3-carboximidamide
• InChI: InChI=1S/C4H6N4O2/c1-2-3(4(5)6-9)8-10-7-2/h9H,1H3,(H2,5,6)
• InChI Key: OHCOZSHFZBUMTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1C(=NO)N
• Isomeric SMILES: CC1=NON=C1/C(=N/O)/N
• Molecular Formula: C4H6N4O2
• Molecular Weight: 142.12 g/mol

Description

“N’-hydroxy-4-methyl-1,2,5-oxadiazole-3-carboximidamide” is a chemical compound that belongs to the class of oxadiazoles. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of oxadiazoles has been a subject of interest in organic chemistry. An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. Another method involves the reaction of amidoximes with carboxylic acids and a wide range of their derivatives, including acyl chlorides, esters, aldehydes, and cyclic anhydrides of dicarboxylic acids.

Molecular Structure Analysis

The molecular structure of oxadiazoles is characterized by a five-membered heterocyclic ring system consisting of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis. The variation in the properties of oxadiazoles allows these molecules to be utilized as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds.

Scientific Research Applications

Energetic Materials Synthesis

The synthesis of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, achieved by reacting 4-amino-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide with acetamide, has led to the development of insensitive energetic materials. These materials, characterized by their moderate thermal stability and resistance to impact and friction, are considered superior to traditional explosives like TNT (Yu et al., 2017).

Sorbents for Uranium Extraction

Materials derived from reactions involving N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide have been tested as agents for uranium extraction from various liquid media. These materials demonstrate the potential for technological applications in environmental cleanup and nuclear waste management (Tokar et al., 2020).

Bioisoster Research

The hydroxy-1,2,5-oxadiazolyl moiety, as a component of N'-hydroxy-4-methyl-1,2,5-oxadiazole-3-carboximidamide, has been explored as a bioisoster for the carboxy function. This research focuses on its application in gamma-aminobutyric acid (GABA) related compounds, revealing its potential in the development of new pharmacological agents (Lolli et al., 2006).

Synthesis of 3-Alkylamino-1,2,4-Oxadiazoles

Solid-phase synthesis methods involving N'-hydroxy-4-methyl-1,2,5-oxadiazole-3-carboximidamide have been developed for creating 3-alkylamino-1,2,4-oxadiazoles. These synthesis methods offer high yield and purity, useful in various chemical and pharmaceutical applications (Makara et al., 2002).

Mechanism of Action

While the specific mechanism of action for “N’-hydroxy-4-methyl-1,2,5-oxadiazole-3-carboximidamide” is not mentioned in the available data, oxadiazoles have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy. They have also been used in the treatment of various diseases caused by nonsense mutations.

Future Directions

The future directions for “N’-hydroxy-4-methyl-1,2,5-oxadiazole-3-carboximidamide” and similar compounds could involve further exploration of their potential applications in medicinal chemistry, material science, and high energy molecules. Additionally, the development of novel efficient and convenient methods for synthesis of oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry.